Cas no 52994-21-5 (1,3-Propanediamine,N1,N1-diethyl-N3-phenyl-)

1,3-Propanediamine,N1,N1-diethyl-N3-phenyl- structure
52994-21-5 structure
Product Name:1,3-Propanediamine,N1,N1-diethyl-N3-phenyl-
CAS No:52994-21-5
MF:C13H22N2
MW:206.327183246613
CID:381557
PubChem ID:410605
Update Time:2025-04-19

1,3-Propanediamine,N1,N1-diethyl-N3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediamine,N1,N1-diethyl-N3-phenyl-
    • 1,3-Propanediamine,N,N-diethyl-N'-phenyl- (6CI,9CI)
    • 3-Anilino-N,N-diethylpropionamide
    • AC 1617
    • N,N-Diethyl-N'-phenyl-1,3-propanediamine
    • N',N'-diethyl-N-phenyl-propane-1,3-diamine
    • 52994-21-5
    • SCHEMBL251235
    • AKOS011861310
    • N1,N1-Diethyl-N3-phenylpropane-1,3-diamine
    • Inchi: 1S/C13H22N2/c1-3-15(4-2)12-8-11-14-13-9-6-5-7-10-13/h5-7,9-10,14H,3-4,8,11-12H2,1-2H3
    • InChI Key: WXFNPHZNUUIRFT-UHFFFAOYSA-N
    • SMILES: N(CC)(CC)CCCNC1C=CC=CC=1

Computed Properties

  • Exact Mass: 206.17846
  • Monoisotopic Mass: 206.178298710g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 15.3Ų

Experimental Properties

  • PSA: 15.27
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